Cas no 2228205-34-1 ({1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine
• CAS No: 2228205-34-1
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 6242779
• PubChem ID: 165969268
• Update Time: 2025-10-10

{1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine
• 2228205-34-1
• {1-[(2-methoxynaphthalen-1-yl)methyl]cyclopropyl}methanamine
• EN300-1999417

• Inchi： 1S/C16H19NO/c1-18-15-7-6-12-4-2-3-5-13(12)14(15)10-16(11-17)8-9-16/h2-7H,8-11,17H2,1H3
• InChI Key： AYJMJSSRTZLTAV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1CC1(CN)CC1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine

{1-(2-Methoxynaphthalen-1-yl)methylcyclopropyl}methanamine: A Comprehensive Overview

The compound with CAS No. 2228205-34-1, known as {1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine, is a fascinating molecule that has garnered attention in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a methoxy-substituted naphthalene ring with a cyclopropyl group and an amine functional group. The combination of these structural elements makes it a promising candidate for various applications, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of {1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, researchers have explored its ability to inhibit key enzymes involved in tumor progression, suggesting its potential as a therapeutic agent. Additionally, the compound's cyclopropyl group has been shown to enhance its pharmacokinetic properties, making it more bioavailable and stable within the body.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the naphthol derivative. The methoxy group is introduced via a nucleophilic aromatic substitution reaction, followed by coupling with the cyclopropyl group using palladium-catalyzed cross-coupling techniques. Finally, the amine functionality is introduced through reductive amination or other suitable methods. These synthetic strategies have been optimized in recent years to improve yield and purity, making large-scale production feasible.

In terms of biological activity, {1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine has demonstrated selectivity towards certain receptors and enzymes. For example, studies have shown that it can bind to G-protein coupled receptors (GPCRs) with high affinity, potentially modulating signaling pathways that are critical in inflammatory and immune responses. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or viruses.

Another area of interest is the compound's potential as a lead molecule in drug design. By modifying the substituents on the naphthalene ring or altering the cyclopropyl group, chemists can explore a wide range of structural analogs with varying biological activities. This approach has already yielded several promising candidates in preclinical trials, paving the way for further development into clinical applications.

From an environmental perspective, {1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine has been evaluated for its biodegradability and toxicity profiles. Initial assessments indicate that it is not persistent in the environment and does not pose significant risks to aquatic life at concentrations expected during typical use. These findings are reassuring for its potential use in agrochemicals or other industrial applications.

In conclusion, {1-(2-methoxynaphthalen-1-yl)methylcyclopropyl}methanamine represents a valuable addition to the arsenal of bioactive compounds available for research and development. Its unique structure, combined with favorable pharmacokinetic properties and diverse biological activities, positions it as a key player in advancing therapeutic interventions for various diseases. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.